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Compound of Interest

Compound Name: Triphenylphosphine sulfide

Cat. No.: B147668

Proper disposal of triphenylphosphine sulfide is crucial for maintaining a safe laboratory
environment and ensuring regulatory compliance. As a chemical that is harmful if swallowed or
in contact with skin, it must be managed as hazardous waste from the point of generation
through to its final disposal.[1][2] Adherence to institutional and regulatory guidelines is
mandatory.

Immediate Safety and Handling

Before handling triphenylphosphine sulfide for any purpose, including disposal, it is essential
to be familiar with its hazards and to use appropriate personal protective equipment (PPE).

Personal Protective Equipment (PPE):

Hand Protection: Wear protective gloves (e.g., nitrile rubber). Inspect gloves before use.[1]

Eye Protection: Use safety glasses with side shields or goggles.[1]

Skin and Body Protection: Wear a lab coat or long-sleeved clothing to prevent skin contact.

[1][2]

Respiratory Protection: Use in a well-ventilated area. If dust generation is likely or ventilation
is inadequate, a NIOSH/MSHA approved respirator should be used.[1][3]

Always handle the chemical in accordance with good industrial hygiene and safety practices.[1]
[2] Do not eat, drink, or smoke when using this product, and wash hands thoroughly after
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handling.[1][2]

Step-by-Step Disposal Procedure

Triphenylphosphine sulfide must be disposed of as hazardous chemical waste. It should
never be disposed of down the drain or in regular trash.[4][5][6]

1. Waste Collection:

o Carefully transfer the triphenylphosphine sulfide waste into a designated hazardous waste
container. For solid waste, this is typically a wide-mouth container made of a compatible
material (e.g., polyethylene).[5][7]

e Avoid generating dust during the transfer.[3]

e Ensure the container is appropriate for the waste type and is in good condition, with a
secure, tightly-fitting lid.[8]

2. Labeling:

o Immediately label the waste container with a "Hazardous Waste" tag provided by your
institution's Environmental Health & Safety (EHS) department (or equivalent, such as
OCRS).[4][5][7]

e The label must include:

o

The full chemical name: "Triphenylphosphine Sulfide".

o

The approximate quantity of the waste.

The date the waste was first added to the container.

[¢]

[¢]

All hazardous components of any mixture by percentage.[7]

o

Relevant hazard warnings (e.g., "Toxic," "Irritant").

3. Storage:
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o Store the sealed and labeled waste container in a designated and clearly marked "Satellite
Accumulation Area" (SAA).[5][8]

o The SAA must be at or near the point of waste generation and under the control of the
laboratory personnel.[5]

o Store incompatible waste types separately. For example, keep acids away from bases, and
keep reactive sulfides separate from acids.[8]

o Keep the waste container closed at all times except when adding waste.[4][8]
4. Requesting Disposal:

e Once the container is full or you no longer intend to add to it, arrange for a waste pickup from
your institution's EHS department.[4][5]

o Follow your institution's specific procedure for requesting a pickup, which may involve an
online form or a phone call.[4][7]

Spill and Emergency Procedures
In the event of a spill, ensure the area is well-ventilated and restrict access.[3]

o Cleanup: For a dry spill, carefully sweep or shovel the material into a suitable container for
disposal, avoiding dust generation.[1][3] After the solid material is collected, the area can be
washed.[3]

e First Aid:
o If on skin: Wash with plenty of soap and water.[1][2]

o If in eyes: Rinse immediately with plenty of water for at least 15 minutes, also under the
eyelids.[2]

o If swallowed: Call a POISON CENTER or doctor/physician if you feel unwell.[1][2]
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Quantitative Data: Properties of Triphenylphosphine

Sulfide

Property Value

Molecular Formula Ci1sH1sPSJ[1]

Molecular Weight 294.34 g/mol [1]
Appearance White solid[1]

Melting Point 162 - 164 °C[1]

Odor Odorless[1]

pH No information available
Flash Point No information available

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of

triphenylphosphine sulfide waste.
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Standard Disposal Procedure Contingency Plan
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Caption: Workflow for the proper disposal of triphenylphosphine sulfide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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